Cas no 2137530-76-6 (1-ethyl-2,3-dihydro-1H-isoindole hydrochloride)

1-Ethyl-2,3-dihydro-1H-isoindole hydrochloride is a heterocyclic organic compound featuring an isoindoline core with an ethyl substituent at the nitrogen position, stabilized as a hydrochloride salt. This structure imparts solubility in polar solvents, making it suitable for synthetic applications in pharmaceuticals and agrochemicals. The hydrochloride form enhances stability and handling, ensuring consistent reactivity in nucleophilic or electrophilic transformations. Its rigid bicyclic framework serves as a valuable intermediate for constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. The product is characterized by high purity, ensuring reliable performance in research and industrial processes. Proper storage under anhydrous conditions is recommended to maintain integrity.
1-ethyl-2,3-dihydro-1H-isoindole hydrochloride structure
2137530-76-6 structure
Product Name:1-ethyl-2,3-dihydro-1H-isoindole hydrochloride
CAS No:2137530-76-6
MF:C10H14ClN
MW:183.677861690521
CID:4639795
Update Time:2025-06-13

1-ethyl-2,3-dihydro-1H-isoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-2,3-dihydro-1H-isoindole hydrochloride
    • Inchi: 1S/C10H13N.ClH/c1-2-10-9-6-4-3-5-8(9)7-11-10;/h3-6,10-11H,2,7H2,1H3;1H
    • InChI Key: NBMSODZCXWQFTA-UHFFFAOYSA-N
    • SMILES: C(C1NCC2=CC=CC=C12)C.Cl

1-ethyl-2,3-dihydro-1H-isoindole hydrochloride Pricemore >>

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1-ethyl-2,3-dihydro-1H-isoindole hydrochloride Related Literature

Additional information on 1-ethyl-2,3-dihydro-1H-isoindole hydrochloride

Comprehensive Overview of 1-ethyl-2,3-dihydro-1H-isoindole hydrochloride (CAS No. 2137530-76-6)

1-ethyl-2,3-dihydro-1H-isoindole hydrochloride (CAS No. 2137530-76-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of isoindole derivatives, which are known for their versatility in medicinal chemistry. The presence of the ethyl group and the hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug development.

In recent years, the demand for isoindole-based compounds has surged, driven by their role in the synthesis of bioactive molecules. Researchers are particularly interested in 1-ethyl-2,3-dihydro-1H-isoindole hydrochloride due to its potential as a building block for central nervous system (CNS) therapeutics. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, which are among the most searched topics in healthcare today. The compound's structure allows for modifications that could lead to novel treatments for conditions like Alzheimer's disease and depression.

The synthesis of 1-ethyl-2,3-dihydro-1H-isoindole hydrochloride involves multi-step organic reactions, including cyclization and N-alkylation, which are well-documented in the literature. Its CAS number 2137530-76-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings. This is critical for compliance with Good Manufacturing Practices (GMP) and other industry standards, a topic frequently searched by professionals in the field.

From an industrial perspective, 1-ethyl-2,3-dihydro-1H-isoindole hydrochloride is often utilized in high-throughput screening and combinatorial chemistry. These techniques are essential for accelerating drug discovery, a hot topic in the era of artificial intelligence (AI)-driven research. The compound's compatibility with automated synthesis platforms makes it a preferred choice for laboratories aiming to streamline their workflows.

Environmental and safety considerations are also paramount when working with 1-ethyl-2,3-dihydro-1H-isoindole hydrochloride. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. This aligns with the increasing public interest in green chemistry and sustainable practices, which dominate search trends in the chemical sector.

In summary, 1-ethyl-2,3-dihydro-1H-isoindole hydrochloride (CAS No. 2137530-76-6) is a promising compound with broad applications in pharmaceutical research and drug development. Its relevance to CNS disorders, compatibility with modern synthesis techniques, and alignment with sustainability goals make it a subject of ongoing interest. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing health challenges of our time.

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